YL-1-9

• Molecular Formula: C22H23F3N2O3
• Molecular Weight: 420.4 g/mol
• InChI: InChI=1S/C22H23F3N2O3/c1-14-6-8-27(9-7-14)12-16-2-4-17(11-18(16)22(23,24)25)26-21(28)15-3-5-19-20(10-15)30-13-29-19/h2-5,10-11,14H,6-9,12-13H2,1H3,(H,26,28)
• InChIKey: VDAWTQREGLZRAR-UHFFFAOYSA-N

YL-1-9: A Novel Piperine-Derived p53/MDM2 Pathway Modulator for Breast Cancer Research

YL-1-9 is a bicyclic amide derivative of the natural alkaloid Piperine, designed as a small molecule modulator of the p53/MDM2 pathway. Its primary reported mechanism involves strong binding to the key hydrophobic pocket of MDM2, thereby inhibiting the degradation of the tumor suppressor p53 [1][2]. As a research compound with the CAS number 3064304-12-4 and molecular formula C22H23F3N2O3, YL-1-9 is characterized by its anti-cancer activity, specifically inducing cell cycle arrest and apoptosis in breast cancer models both in vitro and in vivo [1].

Pathway

p53/MDM2 pathway inhibition studies

Model

Breast cancer cell-model research

Endpoint

Apoptosis and cell cycle arrest assays

• [1] Zhou C, Wang J, Zhou L, et al. The novel Piperine derivative YL-1-9 exhibits anti-breast Cancer effects by inducing apoptosis via the p53/p21 pathway. Bioorg Med Chem Lett. 2025;123:130231. View Source
• [2] MedChemExpress. YL-1-9 | p53 Inhibitor. Product Datasheet. View Source

Why Substituting YL-1-9 with Piperine or Standard MDM2 Inhibitors Undermines Research Consistency

Substituting YL-1-9 with the parent compound Piperine or another MDM2 inhibitor (e.g., Nutlin-3a) is not scientifically justified without extensive re-validation. YL-1-9 is a structurally novel, bicyclic amide derivative, a modification explicitly synthesized to overcome the clinical limitations of Piperine, which include poor bioavailability and potential toxicity [1]. The specific downstream effects of YL-1-9, particularly its demonstrated downregulation of the CDK4/6-cyclin D-Rb-E2F pathway and the Caspase 3/Bax/Bcl-2 apoptosis signaling pathway, are a direct result of its unique chemical structure and cannot be assumed for other p53/MDM2 modulators without analogous empirical data [1]. Using a generic substitute introduces uncontrolled variables in target engagement, downstream signaling, and cellular phenotype, thereby compromising the reproducibility and interpretability of the experimental results.

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Piperine analogs may engage different targets; MDM2 inhibition is not class-wide.

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Parent piperine’s poor bioavailability and interaction risk are not resolved by simple substitution.

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Experimental outcomes (cell cycle arrest, apoptosis) may vary significantly among analogs.

• [1] Zhou C, Wang J, Zhou L, et al. The novel Piperine derivative YL-1-9 exhibits anti-breast Cancer effects by inducing apoptosis via the p53/p21 pathway. Bioorg Med Chem Lett. 2025;123:130231. View Source

Quantifiable Differentiation of YL-1-9 from Piperine and In-Class Analogs

Structural Differentiation: YL-1-9 as a Bicyclic Amide Derivative vs. Piperine

YL-1-9 is a novel bicyclic amide derivative of Piperine, synthesized to overcome the clinical limitations of the parent compound [1]. While Piperine is a natural alkaloid that upregulates p53 expression but suffers from poor bioavailability and toxicity, YL-1-9's modified structure is designed for improved drug-like properties and enhanced anti-cancer activity [1]. The precise chemical modification involves the introduction of a trifluoromethyl (CF3) group, as indicated by its molecular formula (C22H23F3N2O3) [2], a moiety not present in Piperine (C17H19NO3).

Anti-Proliferative IC50

Head-to-head

Reported lower IC50 than piperine (MTT, breast cancer lines)

Supports p53/MDM2 pathway inhibition interpretation

Evidence Dimension	Chemical Structure and Intended Pharmacological Profile
Target Compound Data	Bicyclic amide derivative of Piperine with a trifluoromethyl group; C22H23F3N2O3; MW 420.4 g/mol
Comparator Or Baseline	Piperine: C17H19NO3; MW 285.3 g/mol
Quantified Difference	Structural modification introduces a bicyclic amide system and a CF3 group, increasing molecular weight by ~135 g/mol and altering physicochemical properties.
Conditions	Synthetic chemistry and drug design context.

Why This Matters

This structural modification is the basis for YL-1-9's differentiation as a research tool with a potentially distinct pharmacological and ADME profile compared to its parent compound, Piperine.

• [1] Zhou C, Wang J, Zhou L, et al. The novel Piperine derivative YL-1-9 exhibits anti-breast Cancer effects by inducing apoptosis via the p53/p21 pathway. Bioorg Med Chem Lett. 2025;123:130231. View Source
• [2] MedChemExpress. YL-1-9 | p53 Inhibitor. Product Datasheet. View Source

Downstream Signaling Signature: YL-1-9's Unique Modulation of the CDK4/6-Rb-E2F and Caspase Pathways

Mechanistic studies reveal that YL-1-9's anti-cancer effects are mediated through the downregulation of specific proteins in two key pathways: the CDK4/6-cyclin D-Rb-E2F pathway and the Caspase 3/Bax/Bcl-2 apoptosis signaling pathway [1]. This dual modulation provides a mechanistic fingerprint that distinguishes YL-1-9 from other p53 activators, such as Nutlin-3a, which primarily acts by disrupting the p53-MDM2 interaction without direct evidence of modulating these specific downstream cascades in the same manner [1].

Cell Cycle Arrest

Reported

G1/S phase arrest observed via flow cytometry in breast cancer cells

Supports cell cycle arrest endpoint review

Evidence Dimension	Mechanistic Pathway Modulation
Target Compound Data	Downregulation of CDK4/6-cyclin D-Rb-E2F and Caspase 3/Bax/Bcl-2 pathway proteins.
Comparator Or Baseline	Piperine: Shown to upregulate p53, but specific downstream pathway modulation may differ. Nutlin-3a: Disrupts p53-MDM2 interaction; specific effects on CDK4/6 and Caspase pathways are not comparably documented in the source literature for this study.
Quantified Difference	Qualitative differentiation based on Western blot analysis reported in the primary study [1].
Conditions	Western blot analysis in breast cancer cell lines [1].

Why This Matters

This defined mechanism of action provides a clear rationale for selecting YL-1-9 when the experimental goal is to investigate the interplay between p53 activation, cell cycle control (via CDK4/6-Rb), and the intrinsic apoptotic machinery in breast cancer models.

• [1] Zhou C, Wang J, Zhou L, et al. The novel Piperine derivative YL-1-9 exhibits anti-breast Cancer effects by inducing apoptosis via the p53/p21 pathway. Bioorg Med Chem Lett. 2025;123:130231. View Source

Functional Assay Profile: YL-1-9's Multi-Faceted Anti-Cancer Activity in Breast Cancer Models

In a comprehensive evaluation, YL-1-9 demonstrated a broad spectrum of anti-cancer activities in breast cancer cells, significantly inhibiting proliferation, adhesion, invasion, and migration, while also inducing cell cycle arrest and apoptosis [1]. This multi-functional profile contrasts with the often more limited effects of Piperine, which the study's introduction notes has poor bioavailability and toxicity issues that hinder its clinical application [1]. The study's use of multiple assays (MTT, colony formation, EdU, cell adhesion/invasion, wound healing, and apoptosis staining) provides a robust, multi-parametric dataset for YL-1-9.

Migration & Invasion

Reported

Reduced wound closure and Matrigel invasion in transwell assays

Supports metastasis model endpoint review

Evidence Dimension	In vitro Functional Activity Profile
Target Compound Data	Significant inhibition of proliferation, adhesion, invasion, and migration; induction of cell cycle arrest and apoptosis.
Comparator Or Baseline	Piperine: Known to inhibit cell growth and upregulate p53, but detailed functional assays for adhesion, invasion, and migration are not consistently reported across studies. The primary study for YL-1-9 positions it as an improved derivative.
Quantified Difference	Qualitative difference based on the breadth of functional assays reported in the primary study [1].
Conditions	Multiple breast cancer cell lines, including MCF-7 and MDA-MB-231, using a battery of functional assays [1].

Why This Matters

For researchers studying tumor progression and metastasis, YL-1-9 offers a validated tool that demonstrably impacts multiple stages of cancer cell behavior (adhesion, migration, invasion) beyond simple cytotoxicity, making it a more informative compound for complex mechanistic studies.

• [1] Zhou C, Wang J, Zhou L, et al. The novel Piperine derivative YL-1-9 exhibits anti-breast Cancer effects by inducing apoptosis via the p53/p21 pathway. Bioorg Med Chem Lett. 2025;123:130231. View Source

In Vivo Activity: Demonstration of Anti-Tumor Effect in a CAM Xenograft Model

The study evaluated YL-1-9 in vivo using the chick embryo chorioallantoic membrane (CAM) model, which demonstrated its anti-tumor effects in a living organism [1]. While many Piperine analogs and early-stage MDM2 inhibitors may only show activity in vitro, the inclusion of an in vivo CAM assay provides a crucial bridge between cell culture and more complex animal models. This distinguishes YL-1-9 as a compound with demonstrated in vivo efficacy, a critical filter for progressing research tools toward translational studies.

In Vivo CAM Model

Reported

Tumor growth reduction in CAM xenograft (breast cancer line)

Supports in vivo model-response context

Evidence Dimension	In Vivo Anti-Tumor Activity
Target Compound Data	Demonstrated anti-tumor effects in a chick embryo chorioallantoic membrane (CAM) xenograft model.
Comparator Or Baseline	Many published Piperine analogs or early-stage MDM2 inhibitors lack reported in vivo data at a similar stage of characterization.
Quantified Difference	Qualitative differentiation based on the presence of in vivo data in the primary publication [1].
Conditions	Chick embryo chorioallantoic membrane (CAM) model.

Why This Matters

The availability of in vivo efficacy data significantly increases the translational relevance of YL-1-9 as a research compound, making it a more valuable tool for studies aiming to bridge in vitro findings with potential therapeutic applications.

• [1] Zhou C, Wang J, Zhou L, et al. The novel Piperine derivative YL-1-9 exhibits anti-breast Cancer effects by inducing apoptosis via the p53/p21 pathway. Bioorg Med Chem Lett. 2025;123:130231. View Source

Primary Research Applications for YL-1-9 in Oncology and Cell Signaling

Investigating the p53/MDM2 Axis in Breast Cancer with a Novel Chemical Scaffold

YL-1-9 is the ideal chemical probe for researchers investigating the therapeutic potential of targeting the p53/MDM2 interaction, particularly in the context of breast cancer. Its structural novelty as a bicyclic amide derivative of Piperine provides a distinct chemical scaffold compared to well-studied classes like the nutlins or spirooxindoles. This allows for the exploration of alternative binding modes and downstream signaling effects, as evidenced by its specific modulation of the CDK4/6-cyclin D-Rb-E2F and Caspase pathways [1]. Using YL-1-9 can help generate new SAR insights and potentially overcome resistance mechanisms observed with other MDM2 inhibitors.

Studying Tumor Cell Motility and Metastasis Pathways

The multi-functional anti-cancer profile of YL-1-9, which includes significant inhibition of cell adhesion, invasion, and migration, makes it a powerful tool for research focused on tumor progression and metastasis [1]. Unlike compounds that only affect cell viability, YL-1-9 can be used to dissect the molecular mechanisms governing cancer cell motility and extracellular matrix interaction. This is particularly relevant for studying the metastatic cascade in breast cancer models, providing a compound with validated activity across multiple key functional assays [1].

Validation of CDK4/6-Rb-E2F Pathway Involvement in p53-Mediated Cell Cycle Arrest

Given its demonstrated downregulation of the CDK4/6-cyclin D-Rb-E2F pathway, YL-1-9 serves as a specific pharmacological tool for validating the role of this pathway in p53-mediated cell cycle arrest [1]. This application is crucial for studies seeking to understand the crosstalk between p53 activation and the G1/S checkpoint control in cancer cells. By using YL-1-9, researchers can probe this specific mechanistic link without the confounding effects of broader or less characterized p53 activators, thereby generating cleaner, more interpretable data on this critical signaling nexus.

In Vivo Pilot Studies for Lead Optimization Programs

The published in vivo efficacy data from the CAM model makes YL-1-9 an attractive starting point or reference compound for medicinal chemistry lead optimization programs [1]. The compound has cleared an early in vivo hurdle, demonstrating anti-tumor activity in a living system. This provides a benchmark for evaluating new analogs and supports the further development of this Piperine-derived chemotype. Procurement for these studies is justified by the combination of a well-defined in vitro mechanism and proven in vivo activity, which is not always available for early-stage research compounds.

Application

Selection Property

Validation Focus

p53/MDM2 pathway research

MDM2 inhibition assay context

p53/p21 pathway activation endpoints

Piperine derivative SAR studies

Comparative potency reference

p53 pathway modulation benchmarking

Metastasis model research

Cell migration and invasion inhibition profile

In vivo tumor dissemination endpoints

• [1] Zhou C, Wang J, Zhou L, et al. The novel Piperine derivative YL-1-9 exhibits anti-breast Cancer effects by inducing apoptosis via the p53/p21 pathway. Bioorg Med Chem Lett. 2025;123:130231. View Source